Cas no 921483-55-8 (2-{1-methyl-2,4-dioxo-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}-N,N-bis(propan-2-yl)acetamide)

• Product Name: 2-{1-methyl-2,4-dioxo-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}-N,N-bis(propan-2-yl)acetamide
• CAS No: 921483-55-8
• MF: C₁₉H₂₈N₄O₄
• MW: 376.450024604797
• CID: 6407875
• PubChem ID: 18567468
• Update Time: 2025-05-22

2-{1-methyl-2,4-dioxo-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}-N,N-bis(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-methyl-2,4-dioxo-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}-N,N-bis(propan-2-yl)acetamide
• 921483-55-8
• N,N-diisopropyl-2-(1-methyl-2,4-dioxo-5-propoxy-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide
• AKOS024626896
• 2-(1-methyl-2,4-dioxo-5-propoxypyrido[2,3-d]pyrimidin-3-yl)-N,N-di(propan-2-yl)acetamide
• F2094-1442
• Pyrido[2,3-d]pyrimidine-3(2H)-acetamide, 1,4-dihydro-1-methyl-N,N-bis(1-methylethyl)-2,4-dioxo-5-propoxy-

• Inchi： 1S/C19H28N4O4/c1-7-10-27-14-8-9-20-17-16(14)18(25)22(19(26)21(17)6)11-15(24)23(12(2)3)13(4)5/h8-9,12-13H,7,10-11H2,1-6H3
• InChI Key： SFIXVXBSCGGVKC-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(N(C(C)C)C(C)C)=O)C(=O)C2=C(OCCC)C=CN=C2N1C

Computed Properties

• Exact Mass: 376.21105539g/mol
• Monoisotopic Mass: 376.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 543.5±60.0 °C(Predicted)
• pka: 3.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 2-{1-methyl-2,4-dioxo-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}-N,N-bis(propan-2-yl)acetamide

Compound CAS No. 921483-55-8: 2-{1-methyl-2,4-dioxo-5-propoxy-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N,N-bis(propan-2-yl)acetamide

The compound with CAS No. 921483-55-8, named as 2-{1-methyl-2,4-dioxo-5-propoxy-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N,N-bis(propan-2-yl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrido[2,3-d]pyrimidine derivatives, which have been extensively studied due to their unique structural features and bioactive properties.

Pyrido[2,3-d]pyrimidine is a heterocyclic aromatic system that combines the structural elements of pyridine and pyrimidine rings. The presence of this core structure in the compound under discussion contributes to its stability and reactivity. The 1-methyl and 5-propoxy substituents further enhance the molecule's functionality by introducing electron-donating groups that can influence its electronic properties and interactions with biological systems.

The N,N-bis(propan-2-yl)acetamide moiety attached to the pyrido[2,3-d]pyrimidine core adds bulkiness to the molecule. This feature is particularly advantageous in drug design as it can improve pharmacokinetic properties such as solubility and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the activity of bioactive compounds against various targets.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The strategic introduction of substituents like propanoyl groups and propoxy groups requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the synthesis of similar compounds.

The compound's applications span across multiple domains. In medicinal chemistry, it has shown promise as a potential lead compound for anti-cancer drug development. Its ability to inhibit key enzymes involved in cell proliferation has been validated in vitro studies. Additionally, its structural versatility makes it a candidate for exploring other therapeutic areas such as anti-inflammatory and neuroprotective agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets. Molecular docking studies reveal that the pyrido[2,3-d]pyrimidine core interacts effectively with ATP-binding pockets of kinases, suggesting its potential as a kinase inhibitor.

In conclusion, CAS No. 921483-55-8 represents a significant advancement in heterocyclic chemistry with promising applications in drug discovery and materials science. Its unique structure and functional groups make it a valuable asset for researchers aiming to develop novel bioactive compounds.